Cas no 1207015-09-5 (5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1207015-09-5
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 6014532
• PubChem ID: 45513424
• Update Time: 2025-06-12

5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-methoxy-1-methyl-, [5-(3-methoxyphenyl)-3-isoxazolyl]methyl ester
• F2496-2673
• AKOS024653165
• 1207015-09-5
• [5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate
• [5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl 3-methoxy-1-methylpyrazole-4-carboxylate
• (5-(3-methoxyphenyl)isoxazol-3-yl)methyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C17H17N3O5/c1-20-9-14(16(18-20)23-3)17(21)24-10-12-8-15(25-19-12)11-5-4-6-13(7-11)22-2/h4-9H,10H2,1-3H3
• InChI Key： NYHBWDQKDYDDDL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(OCC2C=C(C3=CC=CC(OC)=C3)ON=2)=O)C(OC)=N1

Computed Properties

• Exact Mass: 343.11682065g/mol
• Monoisotopic Mass: 343.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 539.7±45.0 °C(Predicted)
• pka: -0.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 1207015-09-5)

In recent years, the compound 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 1207015-09-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure, which includes a methoxyphenyl-oxazole moiety and a pyrazole-carboxylate group, is believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways.

One of the most notable findings in recent research is the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate can effectively inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed as a novel therapeutic for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have explored the compound's anticancer properties. Researchers have observed that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis, although further research is needed to fully elucidate these pathways. These findings highlight the compound's potential as a lead candidate for the development of new anticancer drugs.

Despite these promising results, challenges remain in the development of 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's unique structural and functional properties make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, the latest research on 5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl 3-methoxy-1-methyl-1H-pyrazole-4-carboxylate (CAS: 1207015-09-5) underscores its potential as a versatile molecule with significant therapeutic applications. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for translating these findings into clinical benefits. This research brief serves as a foundation for future studies and highlights the importance of this compound in advancing drug discovery and development.